Cas no 36568-11-3 (Octanoic acid, 3,5-dioxo-, ethyl ester)

• Product Name: Octanoic acid, 3,5-dioxo-, ethyl ester
• CAS No: 36568-11-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 1476232
• Update Time: 2024-08-23

Octanoic acid, 3,5-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3,5-dioxo-, ethyl ester

• Inchi： 1S/C10H16O4/c1-3-5-8(11)6-9(12)7-10(13)14-4-2/h3-7H2,1-2H3
• InChI Key： NVHCOTWQOUIBQN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CC(=O)CCC

Computed Properties

• Exact Mass: 200.10488

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 276.0±15.0 °C(Predicted)
• PSA: 60.44
• pka: 8.09±0.10(Predicted)